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Compound of Interest

Compound Name: (R)-GDC-0927

Cat. No.: B2926526

Get Quote

For research use only. Not for use in humans.

This technical guide provides an in-depth overview of (S)-GDC-0927, a potent and selective

estrogen receptor degrader (SERD). The information is intended for researchers, scientists,

and drug development professionals engaged in oncology and endocrinology research. The

biologically active form of GDC-0927 is the (S)-enantiomer. While the query specified the (R)-

enantiomer, the scientific literature predominantly focuses on the (S)-enantiomer due to its

therapeutic activity.

Core Compound Information
(S)-GDC-0927 is a non-steroidal, orally bioavailable small molecule that belongs to the class of

selective estrogen receptor degraders. It is designed to target and induce the degradation of

estrogen receptor alpha (ERα), a key driver in the majority of breast cancers.

Chemical and Physical Properties
The key chemical and physical properties of (S)-GDC-0927 are summarized in the table below.
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Property Value Reference(s)

IUPAC Name

(2S)-2-(4-{2-[3-

(Fluoromethyl)-1-

azetidinyl]ethoxy}phenyl)-3-(3-

hydroxyphenyl)-4-methyl-2H-

chromen-6-ol

[1][2]

Synonyms
GDC-0927, SRN-927, RG-

6047
[2]

CAS Number 1642297-01-5 (free base) [2][3][4]

2100830-77-9 (alternate) [1]

Molecular Formula C28H28FNO4 [2][3]

Molecular Weight 461.52 g/mol [3][4]

Mechanism of Action and Signaling Pathway
(S)-GDC-0927 exerts its anticancer effects by binding to the estrogen receptor and inducing its

subsequent degradation through the ubiquitin-proteasome pathway. This dual mechanism of

action—antagonism and degradation—effectively abrogates ER-mediated signaling, which is

crucial for the proliferation and survival of ER-positive cancer cells.

Signaling Pathway Diagram
The diagram below illustrates the mechanism of action of (S)-GDC-0927 in inducing the

degradation of the estrogen receptor.
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Mechanism of (S)-GDC-0927 Action
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Preclinical Evaluation Workflow for (S)-GDC-0927
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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